molecular formula C15H15N5O B8373364 [3-(1-methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid hydrazide

[3-(1-methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid hydrazide

Cat. No.: B8373364
M. Wt: 281.31 g/mol
InChI Key: ONFNSIFOLZUMAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-(1-methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid hydrazide is a useful research compound. Its molecular formula is C15H15N5O and its molecular weight is 281.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H15N5O

Molecular Weight

281.31 g/mol

IUPAC Name

2-[3-(1-methylpyrazol-4-yl)quinolin-6-yl]acetohydrazide

InChI

InChI=1S/C15H15N5O/c1-20-9-13(8-18-20)12-6-11-4-10(5-15(21)19-16)2-3-14(11)17-7-12/h2-4,6-9H,5,16H2,1H3,(H,19,21)

InChI Key

ONFNSIFOLZUMAG-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CN=C3C=CC(=CC3=C2)CC(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of [3-(1-Methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid methyl ester (8.6 mmols) and hydrazine (80.6 mmols) in methanol (75 mL) was heated at 55° C. for an hour before a second addition of hydrazine (80.6 mmol) was added and the reaction heated 55° C. for a further 16 hours After such time the mixture was cooled to 0° C. and the resulting precipitate collected via filtration and washed with cold methanol and dried to return the title compound as a white solid (1.74 g, 70%). 1H NMR 500 MHz (DMSO-d6): ES-MS m/z: 282 (M+H+).
Name
[3-(1-Methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid methyl ester
Quantity
8.6 mmol
Type
reactant
Reaction Step One
Quantity
80.6 mmol
Type
reactant
Reaction Step One
Quantity
80.6 mmol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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